Ethyl 2-[[3-(4-bromophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-2-methylpropanoate

• IUPAC Name: ethyl 2-[[3-(4-bromophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-2-methylpropanoate
• InChI: InChI=1S/C18H19BrN2O3S2/c1-4-24-16(23)18(2,3)26-17-20-13-9-10-25-14(13)15(22)21(17)12-7-5-11(19)6-8-12/h5-8H,4,9-10H2,1-3H3
• InChI Key: QLLZIOBEIPNORT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)SC1=NC2=C(C(=O)N1C3=CC=C(C=C3)Br)SCC2
• Molecular Formula: C18H19BrN2O3S2
• Molecular Weight: 455.4 g/mol

Description

The compound “Ethyl 2-[[3-(4-bromophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-2-methylpropanoate” is a chemical compound with a complex structure. It contains a thieno[3,2-d]pyrimidin-2-yl sulfanyl group attached to a 4-bromophenyl group. It’s worth noting that compounds with similar structures have been studied for their biological activities.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple rings and functional groups. It includes a thieno[3,2-d]pyrimidin-2-yl sulfanyl group, a 4-bromophenyl group, and an ethyl 2-methylpropanoate group.

Scientific Research Applications

Antitumor Activity

Ethyl 2-[[3-(4-bromophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-2-methylpropanoate and its derivatives demonstrate potent anticancer activities. For example, certain compounds synthesized from related thieno[3,2-d]pyrimidine derivatives have shown comparable efficacy to doxorubicin against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017).

Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase

Certain derivatives of this compound have been found to be effective dual inhibitors of thymidylate synthase and dihydrofolate reductase. These inhibitors display potent activities against human cancer cells, showcasing their potential as antitumor agents (Gangjee et al., 2008).

Antimicrobial Activity

This compound derivatives have been explored for their antimicrobial activities. Compounds synthesized from this chemical structure have shown significant activity against various bacterial and fungal strains, indicating their potential in developing new antimicrobial agents (Gad-Elkareem et al., 2011).

Synthesis and Characterization of Heterocyclic Compounds

The compound has been utilized in the synthesis and characterization of various heterocyclic compounds. These synthesized heterocyclic derivatives display a wide range of biological activities, further expanding the potential applications of this chemical in pharmaceutical and medicinal chemistry (Bassyouni & Fathalla, 2013).

Structural Analysis and Crystallography

This compound has been studied in crystallographic research to understand its molecular structure and properties. Such studies are crucial for the development of new materials and drugs (Pietrzak et al., 2018).